N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide

• IUPAC Name: N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H16FNO/c1-8-5-6-9(13)10(7-8)14-11(15)12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key: AFGNXHBCEUXBBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)NC(=O)C(C)(C)C
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide, also known as Fencamfamine, is a synthetic compound that belongs to the amphetamine class of drugs. It was first synthesized in the 1960s as a potential treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy. However, due to its high potential for abuse and addiction, it was never approved for clinical use.

Mechanism of Action

N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide works by blocking the reuptake of dopamine and norepinephrine, two neurotransmitters that play a key role in regulating mood, motivation, and attention. By increasing the levels of these neurotransmitters in the brain, N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide can enhance cognitive function and improve mood.
Biochemical and Physiological Effects:
N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide has been shown to increase heart rate, blood pressure, and body temperature, which are all common physiological effects of stimulant drugs. It can also cause side effects such as insomnia, anxiety, and agitation.

Advantages and Limitations for Lab Experiments

N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide has a number of advantages as a research tool, including its ability to enhance cognitive function and improve mood. However, its high potential for abuse and addiction makes it difficult to use in clinical studies, and its side effects can be problematic for some individuals.

Future Directions

There are a number of potential future directions for research on N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide. One area of interest is its potential as a treatment for ADHD and other cognitive disorders. It may also have applications in the field of sports performance enhancement and weight loss. However, further research is needed to fully understand the potential benefits and risks of this compound.

Synthesis Methods

N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide can be synthesized through a multi-step process involving the reaction of 2-fluoro-5-methylbenzaldehyde with 2,2-dimethylpropanoyl chloride in the presence of a Lewis acid catalyst. The resulting intermediate is then reduced with lithium aluminum hydride to yield the final product.

Scientific Research Applications

N-(2-fluoro-5-methylphenyl)-2,2-dimethylpropanamide has been the subject of numerous scientific studies due to its potential as a central nervous system stimulant. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased alertness, attention, and focus. It has also been studied for its potential to enhance athletic performance and weight loss.